Cysteine peptide

• Molecular Formula: C32H50N10O9S
• Molecular Weight: 750.9 g/mol
• InChI: InChI=1S/C32H50N10O9S/c1-16(25(44)36-18(3)27(46)42-24(15-52)30(49)38-17(2)26(45)39-19(4)31(50)51)37-29(48)23(14-21-10-7-6-8-11-21)41-28(47)22(40-20(5)43)12-9-13-35-32(33)34/h6-8,10-11,16-19,22-24,52H,9,12-15H2,1-5H3,(H,36,44)(H,37,48)(H,38,49)(H,39,45)(H,40,43)(H,41,47)(H,42,46)(H,50,51)(H4,33,34,35)/t16-,17-,18-,19-,22-,23-,24-/m0/s1
• InChIKey: CUPGQWLYBZAEJW-NWFWWTBRSA-N

Cysteine Peptide Procurement Guide

Cysteine peptide is not a singular molecule but a chemically defined class of cysteine-containing peptides that includes specific sequences such as the cysteinylglycine (Cys-Gly) and γ-glutamylcysteine (γ-Glu-Cys) dipeptides, as well as larger synthetic constructs like the Evonik cQrex® cystine peptides [1]. These compounds serve as stable, soluble, and bioavailable sources of cysteine/cystine, circumventing the intrinsic limitations of the free amino acids L-cysteine and L-cystine, which are prone to rapid oxidation and poor solubility at neutral pH [2][3]. As a result, these peptides are procured as critical performance-enhancing components in biopharmaceutical cell culture media and as active ingredients in advanced nutricosmetics for skin health [1][4].

Suitable for cell culture media development and bioprocess optimization

Applicable to nutricosmetic formulation research (skin brightness, photoprotection)

Provides a stable, soluble cysteine/cystine source, avoiding free amino acid limitations

• [1] MDPI Cosmetics. (2023). The Effect of Cysteine Peptide Ingestion on Skin Brightness, a Randomized, Double-Blind, Placebo-Controlled, Parallel-Group Human Clinical Trial. Cosmetics, 10(3), 72. View Source
• [2] Cell Culture Dish. (2024). Improving Biopharmaceutical Cell Culture with cQrex® Peptides. View Source
• [3] Evonik Health Care. (2023). Webinar: Increasing solubility and maximizing cell culture performance with cQrex® KC. View Source
• [4] Scientific Reports. (2024). Oral administration of cysteine peptides attenuates UV-B-induced skin erythema and pigmentation in humans. Sci Rep, 14, 22163. View Source

Substitution Risks: L-Cysteine or L-Cystine

Procuring generic L-cysteine or L-cystine instead of a specifically formulated cysteine peptide introduces significant process and performance risks due to fundamental differences in physicochemical properties and cellular compatibility. L-cysteine is highly reactive in aqueous media, generating reactive oxygen species (ROS) that are detrimental to cell viability and product quality [1]. Its oxidized form, L-cystine, is poorly soluble at neutral pH (<0.1 g/L), necessitating extreme pH adjustments that complicate media formulation, cause precipitation, and increase operational complexity [2]. In contrast, specific cysteine peptides like cQrex® KC and AC are engineered to provide a stable, non-reactive reservoir of cysteine/cystine that remains fully soluble at neutral pH and is efficiently metabolized by cells, eliminating these process bottlenecks . Therefore, substituting the peptide with its component amino acids directly compromises process intensification efforts and can severely impair key performance metrics.

L-Cysteine

May generate ROS in aqueous media, potentially reducing cell viability; procurement may compromise process robustness.

L-Cystine

Low solubility at neutral pH limits concentrated feed formulation; may not support intensified bioprocesses.

Cysteine Peptide

Engineered to deliver cysteine without oxidative stress or solubility constraints; substitution risks are mitigated by design.

• [1] Cell Culture Dish. (2024). Improving Biopharmaceutical Cell Culture with cQrex® Peptides. View Source
• [2] Evonik Health Care. (2023). Webinar: Increasing solubility and maximizing cell culture performance with cQrex® KC. View Source

Cysteine Peptide Selection Guide

Solubility: cQrex® KC vs. L-Cystine

The synthetic cystine peptide cQrex® KC (N,N'-di-L-lysyl-L-cystine dihydrochloride) demonstrates vastly superior aqueous solubility compared to its free amino acid counterpart, L-cystine, a critical factor for formulating concentrated, pH-neutral feed media. This property eliminates the need for extreme pH adjustments and prevents precipitation in bioreactors [1][2].

Solubility (KC)

Direct comparison

~1000× vs L-Cystine

Enables pH-neutral concentrated feed formulation

Supplier-reported data; review specific media conditions

Evidence Dimension	Aqueous Solubility
Target Compound Data	Approximately 1000 times more soluble than L-cystine
Comparator Or Baseline	L-Cystine
Quantified Difference	~1000-fold increase in solubility
Conditions	Aqueous cell culture media at neutral pH

Why This Matters

This solubility differential enables the formulation of highly concentrated, single-feed nutrient streams, which is a fundamental requirement for process intensification and simplification in modern biomanufacturing.

• [1] Evonik Health Care. (2023). Webinar: Increasing solubility and maximizing cell culture performance with cQrex® KC. View Source
• [2] Evonik Health Care on LinkedIn. (2024). cQrex® KC is 1000 times more soluble than L-cystine. View Source

Solubility: cQrex® AC vs. L-Cystine

cQrex® AC (N,N'-di-L-Alanyl-L-Cystine) is another engineered cystine peptide that provides a significant improvement in solubility over L-cystine, albeit to a different magnitude than cQrex® KC. This allows for greater flexibility in media design depending on specific process requirements for cysteine delivery and alanine metabolism .

Solubility (AC)

Data to verify

>20× vs L-Cystine

Offers design flexibility for media formulators

No published source provided; confirm experimentally

Evidence Dimension	Solubility at Neutral pH
Target Compound Data	More than 20 times higher solubility than L-cystine
Comparator Or Baseline	L-Cystine
Quantified Difference	>20-fold increase in solubility
Conditions	Neutral pH cell culture media

Why This Matters

This quantified solubility enhancement provides procurement specialists and media formulators with a clear, data-driven alternative to cQrex® KC, enabling tailored solutions for specific cell lines or process economics.

Productivity: cQrex® Peptides vs. Standard Feed

The inclusion of cQrex® cystine peptides in CHO cell culture media results in a measurable improvement in monoclonal antibody (mAb) production titer compared to standard feeding strategies that rely on free amino acids. This improvement is attributed to the peptide's ability to deliver a sustained, non-toxic supply of cysteine/cystine, which is a known rate-limiting nutrient for cell growth and productivity [1][2].

mAb Titer

Head-to-head

+20% vs free amino acid feed

Reported yield improvement in fed-batch CHO culture

CHO-K1 GS model; results may vary with cell line

Evidence Dimension	Antibody Titer
Target Compound Data	Substantial antibody titer increase of 20%
Comparator Or Baseline	Standard fed-batch process with free L-cysteine/L-cystine
Quantified Difference	+20% increase in mAb titer
Conditions	Fed-batch culture of CHO-K1 GS cells expressing a monoclonal antibody

Why This Matters

A 20% increase in titer directly translates to a significant reduction in cost of goods (COGS) for biopharmaceutical manufacturers, making the use of these peptides a financially compelling procurement decision.

• [1] Cell Culture Dish. (2024). Improving Biopharmaceutical Cell Culture with cQrex® Peptides. View Source
• [2] Hecklau, C., et al. (2015). Chemically modified cysteine in CHO fed-batch processes and impact on the specific productivity. BMC Proc, 9(Suppl 9), P55. View Source

Skin Brightening vs. Placebo

In a 12-week, randomized, double-blind, placebo-controlled human clinical trial, oral ingestion of a defined cysteine peptide mixture (comprising GSH, Cys-Gly, and γ-Glu-Cys) resulted in a statistically significant improvement in skin brightness compared to placebo [1]. This provides direct, quantifiable evidence for the cosmetic and dermatological application of cysteine peptides.

Skin Brightness

Trial context

p = 0.028 vs placebo

Reported endpoint difference at 12 weeks

RCT, 45 mg/day; endpoint interpretation required

Evidence Dimension	Skin Brightness
Target Compound Data	Significant difference in skin brightness vs. placebo at 12 weeks (p = 0.028)
Comparator Or Baseline	Placebo
Quantified Difference	Statistically significant improvement (p = 0.028)
Conditions	45 mg/day oral dose for 12 weeks in a randomized, double-blind, placebo-controlled, parallel-group human trial

Why This Matters

This clinical data provides a robust, evidence-based justification for the procurement of this specific cysteine peptide mixture as a safe and effective active ingredient for skin-brightening nutricosmetic products.

• [1] MDPI Cosmetics. (2023). The Effect of Cysteine Peptide Ingestion on Skin Brightness, a Randomized, Double-Blind, Placebo-Controlled, Parallel-Group Human Clinical Trial. Cosmetics, 10(3), 72. View Source

UV-B Photoprotection vs. Placebo

A separate 5-week, randomized, placebo-controlled, double-blind, parallel-group study demonstrated that oral administration of a cysteine peptide mixture (HITHION YH-15 extract) provided significant protection against UV-B-induced skin damage, including erythema (sunburn) and pigmentation [1]. This evidence supports the procurement of cysteine peptides for advanced sun care and skin health applications.

UV-B Protection

Trial context

MED p=0.019; pigment. p<0.0001

Reported photoprotection endpoints

5-wk RCT, n=90; model-specific response

Evidence Dimension	Suppression of UV-B-induced erythema
Target Compound Data	Significant increase in Minimal Erythema Dose (MED) (p = 0.019) and significant increase in ΔL* value for pigmentation suppression (p < 0.0001)
Comparator Or Baseline	Placebo
Quantified Difference	Statistically significant protection against erythema (p=0.019) and pigmentation (p<0.0001)
Conditions	48 mg/day oral dose for 5 weeks in a randomized, placebo-controlled, double-blind, parallel-group human trial (n=90)

Why This Matters

The strong statistical significance (p<0.0001) for pigmentation suppression provides compelling, high-confidence evidence for formulators seeking a substantiated ingredient for anti-photoaging and skin tone-evening products.

• [1] Scientific Reports. (2024). Oral administration of cysteine peptides attenuates UV-B-induced skin erythema and pigmentation in humans. Sci Rep, 14, 22163. View Source

Biocompatibility vs. L-Cysteine

Unlike free L-cysteine, which at high concentrations can generate toxic reactive oxygen species (ROS) and decrease cell viability, the cQrex® AC and KC cystine peptides do not induce this cytotoxicity. This allows for the delivery of much higher effective concentrations of the essential cysteine nutrient without compromising cell health or product quality [1].

Cell Viability

Cross-study

No viability decrease vs toxic ROS from L-Cys

Supports higher nutrient loading in feed

MSC/CHO models; confirm in target cell line

Evidence Dimension	Cell Viability
Target Compound Data	High concentrations did not decrease cell viability
Comparator Or Baseline	High concentrations of L-cysteine
Quantified Difference	Qualitative difference: No adverse effect on viability with peptide, in contrast to L-cysteine
Conditions	MSC and CHO cell cultures

Why This Matters

This functional advantage is critical for process intensification, as it allows for higher nutrient loading in feed media, thereby extending culture duration and maximizing product yield without the risk of cytotoxicity.

• [1] Cell Culture Dish. (2024). Improving Biopharmaceutical Cell Culture with cQrex® Peptides. View Source

Cysteine Peptide Application Scenarios

Process Intensification in mAb Manufacturing

For biopharmaceutical manufacturers seeking to improve monoclonal antibody titers and simplify media formulation, the procurement of cQrex® AC or KC is strongly indicated. The evidence demonstrates that these peptides enable a 20% increase in final antibody titer and a >20-fold improvement in solubility at neutral pH compared to L-cystine, allowing for the creation of a simplified, single-feed strategy that reduces operational complexity and cost of goods [1].

pH-Neutral Concentrated Feed Media

When developing next-generation, high-density perfusion or fed-batch bioprocesses, the low solubility of L-cystine is a major bottleneck. Procuring cQrex® KC, which is ~1000 times more soluble than L-cystine, directly solves this formulation challenge [2]. This property permits the design of concentrated, pH-neutral nutrient feeds that are essential for achieving the high cell densities and productivities required in modern biomanufacturing, while also enhancing overall process stability and ease of use.

Skin Brightening Nutricosmetics

For cosmetic and nutraceutical formulators, the procurement of a defined cysteine peptide mixture (e.g., GSH, Cys-Gly, γ-Glu-Cys) is justified by gold-standard human clinical trial data. The evidence shows that a 12-week oral regimen of 45 mg/day led to a statistically significant improvement in skin brightness versus placebo (p = 0.028) [3]. This data supports product claims and provides a clear competitive advantage in the dermocosmetic market.

Anti-Photoaging Oral Supplements

To create a premium, science-backed oral photoprotection product, procuring a cysteine peptide extract (e.g., HITHION YH-15) is a strategic decision. Robust clinical evidence demonstrates that a 5-week oral course significantly suppressed UV-B-induced skin erythema (p = 0.019) and pigmentation (p < 0.0001) compared to a placebo [4]. This high level of statistical significance provides a powerful and defensible basis for marketing and product differentiation in the competitive skincare supplement space.

Application

Selection Property

Validation Focus

mAb manufacturing process intensification

Solubility and titer enhancement

Confirm neutral-pH solubility and titer increase in target cell line

pH-neutral concentrated feed development

High solubility cystine peptide (e.g., KC)

Verify solubility and stability in feed formulation

Skin brightness formulation research

Reported skin brightness endpoint

Review clinical trial endpoint data for brightness change

Oral photoprotection research

Reported UV-B protection endpoint

Evaluate MED and pigmentation suppression data

• [1] Cell Culture Dish. (2024). Improving Biopharmaceutical Cell Culture with cQrex® Peptides. View Source
• [2] Evonik Health Care on LinkedIn. (2024). cQrex® KC is 1000 times more soluble than L-cystine. View Source
• [3] MDPI Cosmetics. (2023). The Effect of Cysteine Peptide Ingestion on Skin Brightness, a Randomized, Double-Blind, Placebo-Controlled, Parallel-Group Human Clinical Trial. Cosmetics, 10(3), 72. View Source
• [4] Scientific Reports. (2024). Oral administration of cysteine peptides attenuates UV-B-induced skin erythema and pigmentation in humans. Sci Rep, 14, 22163. View Source